Cas no 1261916-54-4 (4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid)
4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid, 95%
- DTXSID30691460
- 4-(2-FLUORO-5-METHOXYCARBONYLPHENYL)-2-HYDROXYBENZOIC ACID
- 1261916-54-4
- MFCD18322097
- 2'-Fluoro-3-hydroxy-5'-(methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid
- 4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid
-
- MDL: MFCD18322097
- Inchi: 1S/C15H11FO5/c1-21-15(20)9-3-5-12(16)11(6-9)8-2-4-10(14(18)19)13(17)7-8/h2-7,17H,1H3,(H,18,19)
- InChI Key: DXVIUIOFMQEOLQ-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C(=O)OC)C=C1C1C=CC(C(=O)O)=C(C=1)O
Computed Properties
- Exact Mass: 290.05905161Da
- Monoisotopic Mass: 290.05905161Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 83.8Ų
4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329372-5 g |
4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid, 95%; . |
1261916-54-4 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329372-5g |
4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid, 95%; . |
1261916-54-4 | 95% | 5g |
€1159.00 | 2024-06-08 |
4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid
4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid (CAS No. 1261916-54-4): A Comprehensive Overview
4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid (CAS No. 1261916-54-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.
The molecular structure of 4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid consists of a hydroxybenzoic acid core with a fluoro-substituted phenyl ring and a methoxycarbonyl group. These functional groups contribute to its chemical stability and reactivity, making it an attractive candidate for further investigation in drug discovery and development.
Recent studies have highlighted the pharmacological properties of 4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, 4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.
The pharmacokinetic profile of 4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid has been another focus of recent research. Studies have indicated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as an oral therapeutic agent. Specifically, it has been shown to have good bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical evaluation.
To further understand the biological activities of 4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid, several structure-activity relationship (SAR) studies have been conducted. These studies have identified key structural modifications that can enhance the potency and selectivity of the compound. For example, the introduction of additional substituents on the phenyl ring or modifications to the methoxycarbonyl group have been shown to improve its biological activity while reducing potential side effects.
The safety profile of 4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety evaluations are necessary to ensure its suitability for human use.
In conclusion, 4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid (CAS No. 1261916-54-4) represents a promising compound with diverse pharmacological activities. Its potential as an anti-inflammatory and anticancer agent, combined with favorable ADME properties and a good safety profile, makes it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to explore its full therapeutic potential and optimize its structure for clinical applications.
1261916-54-4 (4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxybenzoic acid) Related Products
- 873784-26-0(Methyl 4'-fluoro-3-hydroxy-4-biphenylcarboxylate)
- 1261911-48-1(5-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol)
- 1261898-59-2(4-(4-Fluoro-3-methoxycarbonylphenyl)-2-hydroxybenzoic acid)
- 1261907-55-4(5-(4-Fluoro-3-methoxycarbonylphenyl)-2-formylphenol)
- 1261908-92-2(4-(2-Fluoro-4-methoxycarbonylphenyl)-2-hydroxybenzoic acid)
- 1261919-29-2(6-(2-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol)
- 1111120-93-4(Methyl 3-fluoro-4-(3-formyl-4-hydroxyphenyl)benzoate)
- 1261902-86-6(5-(2-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol)
- 1261906-85-7(4-(3-Fluoro-4-methoxycarbonylphenyl)-2-hydroxybenzoic acid)
- 764703-61-9(Methyl 4-fluoro-3-(2-hydroxyphenyl)benzoate)